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This technical guide addresses the miscibility of deuterated tetrahydrofuran (THF-d8) with
water, a topic of interest for researchers, scientists, and professionals in drug development and
various chemical sciences. This document provides a comprehensive overview of their
interaction, supported by physical property data and a conceptual framework.

Executive Summary

Tetrahydrofuran-D8 (C4DsO), the deuterated isotopologue of tetrahydrofuran (THF), is
considered miscible with water.[1] This property is analogous to that of its non-deuterated
counterpart, THF, which is also fully miscible with water under standard conditions.[2][3][4] This
miscibility is attributed to the polar nature of the THF molecule, which allows for hydrogen
bonding with water molecules.[5] While generally miscible, it is important to note that the THF-
water binary system can exhibit a "miscibility gap” under specific temperature and
concentration conditions, leading to phase separation.[6][7]

Physical Properties and Miscibility

The substitution of hydrogen atoms with deuterium in THF-d8 results in slight alterations to its
physical properties compared to standard THF. However, these changes do not significantly
impact its miscibility with water. Both compounds are colorless liquids at room temperature and
are versatile solvents in organic chemistry.[3]
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A summary of the relevant physical properties is presented in Table 1.

Table 1. Comparison of Physical Properties of Tetrahydrofuran and Tetrahydrofuran-D8

Tetrahydrofuran-D8 (THF-

Property Tetrahydrofuran (THF) d8)

Molecular Formula CsHsO C4DsO

Molar Mass 72.11 g/mol [2] 80.16 g/mol [8]
Density at 25 °C 0.889 g/mL[2] 0.985 g/mL[8]
Boiling Point 66 °C[4] 65-66 °C[8]
Melting Point -108.4 °C[2] -106 °C[8]
Miscibility with Water Miscible[3][4] Miscible[1]

The Mechanism of Miscibility

The miscibility of both THF and THF-d8 with water is a result of their molecular structures. The
oxygen atom in the ether group of the tetrahydrofuran ring is a hydrogen bond acceptor,
allowing it to form hydrogen bonds with the hydrogen atoms of water molecules. This
interaction overcomes the hydrophobic nature of the molecule's carbon backbone, enabling the
two liquids to mix in all proportions.

The logical relationship for miscibility is illustrated in the following diagram:

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b042787?utm_src=pdf-body
https://commonorganicchemistry.com/Common_Reagents/Tetrahydrofuran/Tetrahydrofuran.htm
https://www.sigmaaldrich.com/RU/en/product/aldrich/437727
https://commonorganicchemistry.com/Common_Reagents/Tetrahydrofuran/Tetrahydrofuran.htm
https://www.sigmaaldrich.com/RU/en/product/aldrich/437727
https://www.solubilityofthings.com/tetrahydrofuran
https://www.sigmaaldrich.com/RU/en/product/aldrich/437727
https://commonorganicchemistry.com/Common_Reagents/Tetrahydrofuran/Tetrahydrofuran.htm
https://www.sigmaaldrich.com/RU/en/product/aldrich/437727
https://en.wikipedia.org/wiki/Tetrahydrofuran
https://www.solubilityofthings.com/tetrahydrofuran
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9695988.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042787?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Molecular Properties

Result

Interaction

—
Intermolecular Hydrogen Bonding

Polar Nature

Hydrogen Bonding Capability

Tetrahydrofuran-D8

Click to download full resolution via product page

Caption: Logical diagram illustrating the factors leading to the miscibility of Tetrahydrofuran-
D8 and water.

Experimental Determination of Miscibility

The miscibility of a liquid with water can be determined through several established
experimental protocols:

» Visual Observation: The simplest method involves mixing the two liquids and visually
inspecting the resulting solution. A single, clear phase indicates miscibility, while the
formation of layers or a cloudy emulsion suggests immiscibility or partial miscibility.

e Spectroscopic Analysis: Techniques such as Nuclear Magnetic Resonance (NMR)
spectroscopy can be employed to confirm miscibility at a molecular level. In a mixture of
THF-d8 and water (Hz20), the presence of a single set of peaks for water protons that may
shift depending on the concentration of THF-d8 would indicate a homogeneous solution.

¢ Phase Titration: This method involves titrating one liquid into the other while monitoring for
the point of phase separation (cloud point). This is particularly useful for determining the
boundaries of a miscibility gap.
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The Miscibility Gap of Tetrahydrofuran and Water

While THF and water are miscible at room temperature, they exhibit a lower critical solution
temperature (LCST), meaning they can become immiscible at elevated temperatures.[6] This
phenomenon, known as a "miscibility gap," occurs within a specific range of temperatures and
compositions.[6][7] For the THF-water system, this immiscibility has been observed at
temperatures between approximately 70°C and 140°C.[6] It is reasonable to expect that THF-
d8 and water would exhibit a similar, though potentially slightly shifted, miscibility gap due to
isotopic effects. Researchers working with these mixtures at elevated temperatures should be
aware of this potential for phase separation.

Conclusion

Tetrahydrofuran-D8 is miscible with water under standard laboratory conditions. This property
is analogous to its non-deuterated form and is driven by the polar nature of the THF molecule
and its ability to form hydrogen bonds. For applications at elevated temperatures, researchers
should consider the potential for a miscibility gap, which could lead to phase separation. The
experimental protocols outlined in this guide can be utilized to verify miscibility under specific
experimental conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Tetrahydrofuran-D8 and Water: A Guide to their
Miscibility for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042787+#is-tetrahydrofuran-d8-miscible-with-water]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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